(3-cyclohexen-1-ylmethyl)[2-(dimethylamino)ethyl]methylamine

• IUPAC Name: N'-(cyclohex-3-en-1-ylmethyl)-N,N,N'-trimethylethane-1,2-diamine
• InChI: InChI=1S/C12H24N2/c1-13(2)9-10-14(3)11-12-7-5-4-6-8-12/h4-5,12H,6-11H2,1-3H3
• InChI Key: GACWGUYXVNKKDR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C)CC1CCC=CC1
• Molecular Formula: C12H24N2
• Molecular Weight: 196.33 g/mol

Description

(3-cyclohexen-1-ylmethyl)[2-(dimethylamino)ethyl]methylamine, also known as CX614, is a research chemical that has been studied for its potential use in improving cognitive function. CX614 belongs to the family of compounds known as ampakines, which are known to enhance the activity of AMPA receptors in the brain.

Mechanism of Action

(3-cyclohexen-1-ylmethyl)[2-(dimethylamino)ethyl]methylamine works by enhancing the activity of AMPA receptors in the brain. AMPA receptors are responsible for the transmission of signals between neurons, and their activity is important for learning and memory. By increasing the activity of these receptors, (3-cyclohexen-1-ylmethyl)[2-(dimethylamino)ethyl]methylamine can enhance long-term potentiation (LTP) and improve cognitive function.
Biochemical and Physiological Effects:
Research has shown that (3-cyclohexen-1-ylmethyl)[2-(dimethylamino)ethyl]methylamine can improve cognitive function in animal models. Studies have also shown that (3-cyclohexen-1-ylmethyl)[2-(dimethylamino)ethyl]methylamine can increase the number of AMPA receptors in the brain, which can lead to improved cognitive function. (3-cyclohexen-1-ylmethyl)[2-(dimethylamino)ethyl]methylamine has also been shown to have neuroprotective effects, which may be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using (3-cyclohexen-1-ylmethyl)[2-(dimethylamino)ethyl]methylamine in lab experiments is that it has been extensively studied and its mechanism of action is well understood. However, one limitation is that (3-cyclohexen-1-ylmethyl)[2-(dimethylamino)ethyl]methylamine is a research chemical and its long-term effects on humans are not well understood. Additionally, (3-cyclohexen-1-ylmethyl)[2-(dimethylamino)ethyl]methylamine is not approved for human use and should only be used in lab experiments.

Future Directions

There are several future directions for research on (3-cyclohexen-1-ylmethyl)[2-(dimethylamino)ethyl]methylamine. One area of research is the potential use of (3-cyclohexen-1-ylmethyl)[2-(dimethylamino)ethyl]methylamine in the treatment of neurological disorders such as Alzheimer's disease. Another area of research is the development of new ampakines that are more potent and have fewer side effects than (3-cyclohexen-1-ylmethyl)[2-(dimethylamino)ethyl]methylamine. Additionally, research is needed to better understand the long-term effects of (3-cyclohexen-1-ylmethyl)[2-(dimethylamino)ethyl]methylamine on human health.
In conclusion, (3-cyclohexen-1-ylmethyl)[2-(dimethylamino)ethyl]methylamine is a research chemical that has been studied for its potential use in improving cognitive function. Its mechanism of action is well understood, and research has shown that it can enhance long-term potentiation and increase the number of AMPA receptors in the brain. While there are advantages to using (3-cyclohexen-1-ylmethyl)[2-(dimethylamino)ethyl]methylamine in lab experiments, its long-term effects on human health are not well understood, and it should only be used in lab experiments. There are several future directions for research on (3-cyclohexen-1-ylmethyl)[2-(dimethylamino)ethyl]methylamine, including its potential use in the treatment of neurological disorders and the development of new ampakines.

Synthesis Methods

The synthesis of (3-cyclohexen-1-ylmethyl)[2-(dimethylamino)ethyl]methylamine involves the reaction of (3-cyclohexen-1-yl) methanol with 2-(dimethylamino) ethyl chloride in the presence of a base such as sodium hydride. The resulting product is then treated with formaldehyde and hydrogen gas in the presence of a palladium catalyst to yield (3-cyclohexen-1-ylmethyl)[2-(dimethylamino)ethyl]methylamine.

Scientific Research Applications

(3-cyclohexen-1-ylmethyl)[2-(dimethylamino)ethyl]methylamine has been studied extensively for its potential use in improving cognitive function. Research has shown that (3-cyclohexen-1-ylmethyl)[2-(dimethylamino)ethyl]methylamine can enhance long-term potentiation (LTP), a process that is important for learning and memory. (3-cyclohexen-1-ylmethyl)[2-(dimethylamino)ethyl]methylamine has also been shown to increase the number of AMPA receptors in the brain, which can lead to improved cognitive function.